Cas no 2640867-13-4 (4-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-6-(1H-imidazol-1-yl)pyrimidine)

• Product Name: 4-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-6-(1H-imidazol-1-yl)pyrimidine
• CAS No: 2640867-13-4
• MF: C₁₈H₁₉ClN₆
• MW: 354.836661577225
• CID: 5316071
• PubChem ID: 154829293
• Update Time: 2025-05-20

4-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-6-(1H-imidazol-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2640867-13-4
• AKOS040730790
• 4-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-6-(1H-imidazol-1-yl)pyrimidine
• F6791-7064
• 4-[4-(5-Chloro-2-methylphenyl)-1-piperazinyl]-6-(1H-imidazol-1-yl)pyrimidine

• Inchi： 1S/C18H19ClN6/c1-14-2-3-15(19)10-16(14)23-6-8-24(9-7-23)17-11-18(22-12-21-17)25-5-4-20-13-25/h2-5,10-13H,6-9H2,1H3
• InChI Key： YQSVPDBKUMIFSY-UHFFFAOYSA-N
• SMILES： C1=NC(N2C=NC=C2)=CC(N2CCN(C3=CC(Cl)=CC=C3C)CC2)=N1

Computed Properties

• Exact Mass: 354.1359723g/mol
• Monoisotopic Mass: 354.1359723g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 605.8±55.0 °C(Predicted)
• pka: 4.94±0.37(Predicted)

Additional information on 4-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-6-(1H-imidazol-1-yl)pyrimidine

4-[4-(5-Chloro-2-Methylphenyl)Piperazin-1-Yl]-6-(1H-Imidazol-1-Yl)Pyrimidine: A Comprehensive Overview

4-[4-(5-Chloro-2-Methylphenyl)Piperazin-1-Yl]-6-(1H-Imidazol-1-Yl)Pyrimidine, commonly referenced by its CAS number CAS 2640867-13-4, is a complex organic compound with significant potential in the field of pharmaceutical research. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and industry professionals alike.

The molecular structure of 4-[4-(5-Chloro-2-Methylphenyl)Piperazin-1-Yl]-6-(1H-Imidazol-1-Yl)Pyrimidine comprises a pyrimidine ring system, which is a six-membered aromatic heterocycle containing two nitrogen atoms. Attached to this pyrimidine ring are two key functional groups: a piperazine moiety and an imidazole group. The piperazine ring, a six-membered amine-containing structure, is substituted with a 5-chloro-2-methylphenyl group, while the imidazole group is directly connected to the pyrimidine core. This combination of structural elements contributes to the compound's unique chemical properties and biological interactions.

Recent advancements in medicinal chemistry have underscored the importance of heterocyclic compounds like 4-[4-(5-Chloro-2-Methylphenyl)Piperazin-1-Yl]-6-(1H-Imidazol-1-Yl)Pyrimidine in drug discovery. The presence of multiple heterocyclic rings enhances the compound's ability to interact with biological targets, such as enzymes and receptors, making it a valuable candidate for therapeutic interventions. For instance, studies have demonstrated its potential as an inhibitor of certain kinases, which are critical in cellular signaling pathways associated with diseases like cancer.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and cyclization. Researchers have explored various synthetic routes to optimize the yield and purity of CAS 2640867-13-4. One notable approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times while maintaining product quality. This highlights the compound's versatility in laboratory settings and its suitability for large-scale production if deemed necessary.

In terms of biological activity, 4-[4-(5-Chloro-2-Methylphenyl)Piperazin-1-Yl]-6-(1H-Imidazol-1-Yl)Pyrimidine has exhibited potent anti-tumor properties in preclinical models. Its ability to modulate key cellular pathways involved in cancer progression suggests its potential as an anti-cancer agent. Additionally, recent studies have explored its anti-viral activity, particularly against enveloped viruses, due to its capacity to disrupt viral entry mechanisms. These findings underscore the compound's broad applicability in addressing diverse disease states.

The pharmacokinetic profile of CAS 2640867-13- has also been investigated, revealing favorable absorption and distribution characteristics. However, further studies are required to fully understand its metabolism and excretion pathways, which are crucial for determining its suitability as an oral or parenteral therapeutic agent. Regulatory considerations, including toxicity assessments and safety evaluations, will play a pivotal role in advancing this compound through clinical development.

In conclusion, 4-[4-(5-Chloro-2-Methylphenyl)Piperazin--Yl]-6-(1H--Imidazol--Yl)Pyrimidine, identified by its CAS number CAS 2640867--3-, represents a promising candidate in the realm of drug discovery. Its unique structural features, coupled with emerging research findings, position it as a potential therapeutic agent across multiple disease areas. Continued exploration into its biological mechanisms and clinical applications will undoubtedly shed further light on its therapeutic potential.